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Compound of Interest

Compound Name: Disperse Red 92

Cat. No.: B076472

Publication for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Disperse Red 92 against other
significant anthraquinone disperse dyes. The focus is on physicochemical properties,
performance metrics, and the experimental protocols used for their evaluation. Anthraquinone
dyes are a vital class of colorants, second only to azo dyes, known for their bright shades and
generally good to excellent fastness properties.[1][2] Disperse Red 92, a prominent member of
this family, is valued for its performance in dyeing synthetic fibers like polyester.[3]

Physicochemical Properties

The fundamental characteristics of a dye, such as its molecular weight and structure, dictate its
behavior in a dyeing system and its final properties on the fiber. Disperse Red 92 is structurally
a derivative of Disperse Red 60.[4] This structural modification significantly influences its
performance, particularly its sublimation fastness.
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Feature Disperse Red 92 Disperse Red 60 Disperse Red 11
C.I. Number 60752[5] 60756[6] 62015[7]
CAS Number 12236-11-2[5] 17418-58-5[6] 2872-48-2[8]

Molecular Formula

C25H24N207S[5][9]

C20H13NO4[6][10]

C15H12N203[8][11]

Molecular Weight

496.53 g/mol [5][9]

331.32 g/mol [10][12]

268.27 g/mol [8][11]

Appearance/Color

Blue-toned red / Red-
light purple[5]

Bright, blue-toned
red[10]

Bright, blue-toned
pink[7]

Molar Extinction (g)

~13,000 - 14,000 L
mol~t cm~1 (Typical
for Anthraquinones)[4]

Data not available

Data not available

Performance Data: Fastness Properties on

Polyester

Fastness properties are critical indicators of a dye's durability. The ratings below are based on

standardized ISO test methods, where a higher number indicates superior performance.

Fastness Disperse Red Disperse Red Disperse Red
Test Method
Property 92 60 11
) 6-7 (Excellent)[5]
Light Fastness ISO 105-B02 [13] Good[14] General[7]
4-5 (Good to Data not
Wash Fastness ISO 105-C06 ] General[7]
Excellent)[5][13] available
Sublimation 4-5 (Good to Data not
ISO 105-P0O1 Poorer[14] ]
Fastness Excellent)[13] available

Comparative Analysis

Structure and Performance: Disperse Red 92 is a direct derivative of Disperse Red 60,

featuring a larger and more polar molecular structure.[3][4] This increased molecular size is a
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key factor in its significantly improved sublimation fastness compared to its precursor.[4][15]
High sublimation fastness is crucial for processes that involve heat treatment, such as
thermosol dyeing and printing, as it prevents the dye from vaporizing and staining adjacent
materials.[15]

Color Strength: Anthraquinone dyes are prized for their brightness, but they generally possess
lower color strength (molar extinction coefficient) than azo dyes.[4] Typical anthraquinone dyes
have extinction coefficients in the range of 13,000-14,000 L mol~* cm~%, which is significantly
lower than many high-performance azo dyes.[4] This means a higher concentration of an
anthraquinone dye may be required to achieve the same depth of shade as an azo dye.

Fastness Properties: Disperse Red 92 exhibits excellent light fastness, with a rating of 6-7 on
the blue wool scale, making it suitable for applications requiring high durability to light
exposure, such as automotive textiles.[5][13][16] Its wash and rubbing fastness are also rated
as good to excellent.[13] The overall fastness profile of anthraquinone dyes is generally
superior to that of azo dyes, which is a primary reason for their continued use despite their
lower tinctorial strength.[2][15]

Mandatory Visualizations
Caption: General structure of anthraquinone dyes.
Caption: Experimental workflow for dyeing and fastness testing.

Caption: Logical comparison of key dye characteristics.

Experimental Protocols

The data presented in this guide are based on standardized testing methodologies to ensure
reproducibility and comparability.

A. High-Temperature Disperse Dyeing Protocol (Polyester) This method is a standard
procedure for applying disperse dyes to polyester fabrics.

« Dye Bath Preparation: A dyebath is prepared with the disperse dye, a dispersing agent, and
water.[17] The pH is adjusted to a weakly acidic range of 4.5-5.5.
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» Dyeing Process: The polyester fabric is introduced into the dyebath. The temperature is
raised to 120-130°C and held for 30-60 minutes to allow for dye penetration and fixation
within the fiber.[17]

» Rinsing and Clearing: After dyeing, the fabric is rinsed thoroughly. A reduction clearing
process using sodium hydrosulfite and caustic soda is performed to remove any unfixed dye
from the fiber surface, which is crucial for achieving good wet fastness.[18]

B. Color Fastness to Light (ISO 105-B02) This test assesses the resistance of the color to the
action of an artificial light source that mimics natural daylight.

o Apparatus: A xenon arc lamp fading apparatus is used.[19]

o Procedure: A specimen of the dyed textile is exposed to the light from the xenon arc lamp
under specified conditions. Simultaneously, a set of blue wool standards (rated 1-8) are
exposed. The test ends when a specified color change is observed on the standards.

o Assessment: The change in color of the test specimen is assessed by comparing it with the
change in color of the blue wool standards.[19] The light fastness is assigned a rating from 1
(very poor) to 8 (outstanding).

C. Color Fastness to Washing (ISO 105-C06) This test is designed to determine the resistance
of the color of textiles to washing procedures.

o Apparatus: A suitable washing device (e.g., Launder-Ometer) capable of maintaining a
constant temperature and rotation speed.

e Procedure: A composite specimen is prepared by placing the dyed sample in contact with a
specified multifibre fabric. The specimen is washed in a standard detergent solution with
stainless steel balls at a specified temperature (e.g., 60°C) for a set time (e.g., 30 minutes).

e Assessment: The change in color of the specimen (fading) and the degree of staining on the
adjacent multifibre fabric are assessed using standard grey scales.[20] The rating is on a
scale of 1 (poor) to 5 (excellent).

D. Color Fastness to Hot Pressing and Sublimation (ISO 105-P01) This test assesses the
resistance of the color to sublimation, where the dye vaporizes upon heating.[20]
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e Apparatus: A heat press or a suitable heating device capable of maintaining a constant
temperature.

e Procedure: A specimen of the dyed textile is placed between two pieces of undyed polyester
fabric. This composite sample is subjected to a specified temperature (e.g., 180°C) and
pressure for a set time (e.g., 30 seconds).[20]

o Assessment: The staining of the adjacent undyed fabric is assessed using the grey scale for
staining. The rating is from 1 (heavy staining) to 5 (no staining).

Applications and Safety Considerations

Applications: Disperse Red 92 and similar anthraquinone dyes are primarily used for dyeing
and printing polyester and its blends.[3] Their high fastness properties make them suitable for
apparel, sportswear, and automotive textiles where durability is essential.[16]

Safety: As with all chemical powders, care should be taken to avoid inhalation of dust and
direct contact with skin during handling.[21] While many dyes are used safely in industrial
applications, some anthraquinone derivatives have been investigated for biomedical
applications, including as potential inhibitors of enzymes like NTPDases, highlighting the
diverse biological activities of this chemical scaffold.

Conclusion

Disperse Red 92 stands out as a high-performance anthraquinone dye, offering a valuable
combination of a bright, blue-toned red shade and excellent fastness properties. Its structural
design as a derivative of Disperse Red 60 successfully addresses the issue of lower
sublimation fastness, making it a more robust choice for modern high-temperature dyeing and
printing processes. While anthraquinone dyes as a class have lower tinctorial strength than
their azo counterparts, their superior brightness and fastness ensure their continued
importance in applications where performance and durability are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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